3-(3,4-difluorobenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3,4-difluorobenzoyl)amino]-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18F2N2O4/c1-2-31-20-10-6-4-8-18(20)27-24(30)22-21(15-7-3-5-9-19(15)32-22)28-23(29)14-11-12-16(25)17(26)13-14/h3-13H,2H2,1H3,(H,27,30)(H,28,29)
• InChI Key: AGZVMWXJWAXMTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C24H18F2N2O4
• Molecular Weight: 436.4 g/mol

Description

3-(3,4-difluorobenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran derivatives. It has been synthesized for various scientific research applications due to its potential therapeutic properties.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research indicates that similar compounds are pivotal in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. For example, studies on the sulphenylation of unsaturated amides have led to the creation of cyclic products like 4,5-dihydro-1,3-oxazoles and 5,6-dihydro-4H-1,3-oxazines, showcasing the versatility of benzamides in synthesizing complex structures (Samii, Ashmawy, & Mellor, 1987).

Antibacterial Drug Development

Compounds with the difluorobenzamide moiety have been investigated for their antibacterial properties, especially against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. This suggests that similar compounds could be explored for their antimicrobial potential, potentially leading to the development of new antibiotics (Straniero, Suigo, Lodigiani, & Valoti, 2023).

Neuroscience and Imaging

Certain benzamide derivatives have been synthesized and characterized for their potential as D-2 dopamine receptor imaging agents in the central nervous system (CNS). These studies suggest that structurally related compounds might also serve as promising candidates for imaging applications in neuroscience research, facilitating the study of dopaminergic systems in various neurological conditions (Murphy, Kung, Kung, & Billings, 1990).